Cas no 180903-19-9 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-)

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)- structure
180903-19-9 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
CAS No:180903-19-9
MF:C15H16ClN5
MW:301.774041175842
CID:1372300
Update Time:2024-08-16

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
    • Inchi: 1S/C15H16ClN5/c1-15(2,3)21-14-11(13(17)18-8-19-14)12(20-21)9-6-4-5-7-10(9)16/h4-8H,1-3H3,(H2,17,18,19)
    • InChI Key: JCDPEKUOFGPIQW-UHFFFAOYSA-N
    • SMILES: C1=NC(N)=C2C(C3=CC=CC=C3Cl)=NN(C(C)(C)C)C2=N1

Computed Properties

  • Exact Mass: 301.10968

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 479.7±40.0 °C(Predicted)
  • PSA: 69.62
  • pka: 3.90±0.30(Predicted)

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